(Z)-7-((bis(2-methoxyethyl)amino)methyl)-2-(2,4-dichlorobenzylidene)-6-hydroxybenzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-[[bis(2-methoxyethyl)amino]methyl]-2-[(2,4-dichlorophenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C22H23Cl2NO5/c1-28-9-7-25(8-10-29-2)13-17-19(26)6-5-16-21(27)20(30-22(16)17)11-14-3-4-15(23)12-18(14)24/h3-6,11-12,26H,7-10,13H2,1-2H3/b20-11-
• InChI Key: LIOJZHFVSXMHFY-JAIQZWGSSA-N
• Canonical SMILES: COCCN(CCOC)CC1=C(C=CC2=C1OC(=CC3=C(C=C(C=C3)Cl)Cl)C2=O)O
• Isomeric SMILES: COCCN(CCOC)CC1=C(C=CC2=C1O/C(=C\C3=C(C=C(C=C3)Cl)Cl)/C2=O)O
• Molecular Formula: C22H23Cl2NO5
• Molecular Weight: 452.3 g/mol

Description

(Z)-7-((bis(2-methoxyethyl)amino)methyl)-2-(2,4-dichlorobenzylidene)-6-hydroxybenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H23Cl2NO5 and its molecular weight is 452.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Complex compounds often undergo synthesis and structural characterization to understand their molecular framework and potential for further modification. For instance, the study of silicon-containing bis-azomethines involved the preparation of a new diamine and its subsequent reaction to form various Schiff bases. These compounds were structurally characterized by spectral analyses and single-crystal X-ray diffraction, highlighting their potential as UV light-absorbing and fluorescent materials (Zaltariov et al., 2015).

Photophysical Properties

The investigation into the photophysical properties of compounds can reveal their potential applications in materials science, such as in the development of fluorescent materials. The study mentioned above demonstrated that the Schiff bases exhibit strong UV/Vis-absorption and fluorescent emission, which could be utilized in various technological applications (Zaltariov et al., 2015).

Biological Activity

Research into the biological activity of complex compounds can uncover their potential as therapeutic agents or in other biomedical applications. For example, prenylated p-hydroxybenzoic acid derivatives were studied for their antimicrobial and molluscicidal activity, revealing significant antibacterial activities. Such studies underscore the potential of complex organic compounds in developing new antimicrobial agents (Orjala et al., 1993).